N-(5-methyl-1,2-oxazol-3-yl)-2-{[5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[(5-phenyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H17N5O2S/c1-3-9-22-16(13-7-5-4-6-8-13)19-20-17(22)25-11-15(23)18-14-10-12(2)24-21-14/h3-8,10H,1,9,11H2,2H3,(H,18,21,23)
• InChI Key: AYMDMUXKDCJTDS-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC=CC=C3

Description

N-(5-methyl-1,2-oxazol-3-yl)-2-{[5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, commonly known as MOTSA, is a novel compound that has been synthesized for its potential use in scientific research. It is a sulfhydryl-containing compound that has been shown to have significant biological activity.

Mechanism of Action

The mechanism of action of MOTSA is not fully understood, but it is believed to act through the inhibition of certain enzymes and receptors. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine. It has also been shown to bind to the adenosine A1 receptor, which is involved in the regulation of various physiological processes.
Biochemical and physiological effects:
MOTSA has been shown to have a number of biochemical and physiological effects. It has been found to have antioxidant and anti-inflammatory properties, which may make it useful in the treatment of various diseases. Additionally, it has been shown to inhibit the activity of acetylcholinesterase, which may have implications for the treatment of Alzheimer's disease. It has also been shown to have anxiolytic effects, which may make it useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using MOTSA in lab experiments is that it has been shown to have significant biological activity, making it a potential lead compound for the development of new drugs. Additionally, it has been synthesized in high yields and purity, making it readily available for use in experiments. However, one limitation is that the mechanism of action of MOTSA is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for the study of MOTSA. One area of interest is the development of new drugs based on the structure of MOTSA. Additionally, further research is needed to fully understand the mechanism of action of MOTSA and its potential applications in the treatment of various diseases. Finally, the synthesis of analogues of MOTSA may lead to the discovery of compounds with even greater biological activity.

Synthesis Methods

The synthesis of MOTSA involves the reaction of 5-methyl-1,2-oxazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol to form the desired product, MOTSA. The synthesis of MOTSA has been optimized to produce high yields and purity.

Scientific Research Applications

MOTSA has been shown to have potential applications in scientific research, particularly in the field of drug discovery. It has been found to have inhibitory effects on certain enzymes and receptors, making it a potential lead compound for the development of new drugs. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, which may make it useful in the treatment of various diseases.